3-bromo-5-(difluoromethyl)-2-methylbenzonitrile
Overview
Description
The compound “3-bromo-5-(difluoromethyl)benzoic acid” is a related compound . It’s important to note that the structure of this compound is different from “3-bromo-5-(difluoromethyl)-2-methylbenzonitrile”, and therefore, the properties and reactions may also differ .
Synthesis Analysis
A technique for preparing a similar compound, “3-bromo-5-trifluoromethylaniline”, has been described in a patent . The synthesis of “3-bromo-5-(difluoromethyl)-2-methylbenzonitrile” might involve similar steps, but specific details would depend on the exact structure of the compound .properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 3-bromo-5-(difluoromethyl)-2-methylbenzonitrile involves the bromination of 2-methyl-5-(difluoromethyl)benzonitrile using bromine in the presence of a catalyst.", "Starting Materials": [ "2-methyl-5-(difluoromethyl)benzonitrile", "Bromine", "Catalyst (such as iron or aluminum bromide)" ], "Reaction": [ "Add bromine dropwise to a solution of 2-methyl-5-(difluoromethyl)benzonitrile in a suitable solvent such as dichloromethane or chloroform.", "Add a catalyst such as iron or aluminum bromide to the reaction mixture.", "Stir the reaction mixture at room temperature for several hours until the reaction is complete.", "Extract the product with a suitable solvent such as ether or ethyl acetate.", "Wash the organic layer with water and dry over anhydrous sodium sulfate.", "Concentrate the solution under reduced pressure to obtain the desired product, 3-bromo-5-(difluoromethyl)-2-methylbenzonitrile." ] } | |
CAS RN |
2384402-60-0 |
Product Name |
3-bromo-5-(difluoromethyl)-2-methylbenzonitrile |
Molecular Formula |
C9H6BrF2N |
Molecular Weight |
246.1 |
Purity |
95 |
Origin of Product |
United States |
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